Cas no 693794-20-6 (Difluoro Atorvastatin)

• Product Name: Difluoro Atorvastatin
• CAS No: 693794-20-6
• MF: C₃₃H₃₄F₂N₂O₅
• MW: 576.630276203156
• CID: 973611
• PubChem ID: 10076865
• Update Time: 2025-11-05

Difluoro Atorvastatin Chemical and Physical Properties

Names and Identifiers

• Difluoro Atorvastatin
• (3R,5R)-7-[2,3-bis(4-fluorophenyl)-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoic acid
• ATORVASTATIN EP IMPURITY C
• Atorvastatin Impurity C
• UNII-MOS10V5E5M
• 693794-20-6
• Atorvastatin calcium trihydrate impurity C, Fluoroatorvastatin
• Fluoroatorvastatin
• 1H-PYRROLE-1-HEPTANOIC ACID, 2,3-BIS(4-FLUOROPHENYL)-.BETA.,.DELTA.-DIHYDROXY-5-(1-METHYLETHYL)-4-((PHENYLAMINO)CARBONYL)-, (.BETA.R,.DELTA.R)
• CS-0109630
• 1H-Pyrrole-1-heptanoic acid, 2,3-bis(4-fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-4-((phenylamino)carbonyl)-, (betaR,deltaR)
• DTXSID20219470
• (3R,5R)-7-(2,3-Bis(4-fluorophenyl)-5-(1-methylethyl)-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoic acid
• (3R,5R)-7-(2,3-bis(4-fluorophenyl)-5-isopropyl-4-(phenylcarbamoyl)-1H-pyrrol-1-yl)-3,5-dihydroxyheptanoic acid
• AKOS027326636
• F19275
• Q27284147
• Atorvastatin calcium trihydrate impurity C [EP]
• MOS10V5E5M
• ATORVASTATIN CALCIUM IMPURITY C [EP IMPURITY]
• HY-135151
• SCHEMBL6764100

• Inchi： 1S/C33H34F2N2O5/c1-20(2)31-30(33(42)36-25-6-4-3-5-7-25)29(21-8-12-23(34)13-9-21)32(22-10-14-24(35)15-11-22)37(31)17-16-26(38)18-27(39)19-28(40)41/h3-15,20,26-27,38-39H,16-19H2,1-2H3,(H,36,42)(H,40,41)/t26-,27-/m1/s1
• InChI Key： UNKLVVGSJZVOBR-KAYWLYCHSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC(=CC=2)F)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(=O)O)O)O

Computed Properties

• Exact Mass: 576.24400
• Monoisotopic Mass: 576.24357851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 855
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 115.28000
• LogP: 6.83670

Additional information on Difluoro Atorvastatin

Difluoro Atorvastatin: A Comprehensive Overview

Difluoro Atorvastatin, identified by the CAS number 693794-20-6, is a significant compound in the field of cardiovascular medicine. This compound is a derivative of atorvastatin, a well-known statin drug used to lower cholesterol levels and reduce the risk of heart disease. The addition of two fluorine atoms in its structure, as indicated by the term "difluoro," introduces unique properties that enhance its pharmacological profile.

The development of Difluoro Atorvastatin represents an advancement in drug design, aiming to improve upon the efficacy and safety of traditional statins. Recent studies have highlighted its potential in addressing resistant forms of hypercholesterolemia, where conventional statins may fall short. This compound has shown promise in clinical trials, demonstrating improved lipid-lowering effects with a favorable safety profile.

One of the key advantages of Difluoro Atorvastatin lies in its ability to target specific pathways involved in cholesterol biosynthesis more effectively than its predecessors. This is achieved through modifications in its chemical structure, which enhance its affinity for the enzyme HMG-CoA reductase, a critical target in cholesterol production. Advanced computational models and in vitro studies have provided insights into these structural enhancements, paving the way for further research into its therapeutic applications.

Recent research has also explored the potential of Difluoro Atorvastatin in reducing inflammation and oxidative stress, both of which are significant contributors to cardiovascular diseases. Preclinical studies have demonstrated its anti-inflammatory properties, suggesting that it may offer broader benefits beyond cholesterol reduction. These findings are particularly relevant given the growing understanding of inflammation's role in atherosclerosis and related conditions.

The synthesis and characterization of Difluoro Atorvastatin have been detailed in several scientific publications, providing a foundation for further exploration into its pharmacokinetics and pharmacodynamics. Researchers have employed cutting-edge analytical techniques to study its stability, bioavailability, and metabolic pathways, ensuring that it meets rigorous safety standards before clinical use.

In conclusion, Difluoro Atorvastatin represents a promising development in the treatment of cardiovascular diseases. With its enhanced pharmacological properties and potential for broader therapeutic applications, it stands at the forefront of innovation in lipid management. As research continues to unfold, this compound may offer new hope for patients with challenging cases of hypercholesterolemia and related conditions.